Cas no 2227857-06-7 ((2R)-4-(1,3-thiazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(1,3-thiazol-4-yl)butan-2-ol
• CAS No: 2227857-06-7
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6370900
• PubChem ID: 165629278
• Update Time: 2025-10-19

(2R)-4-(1,3-thiazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1,3-thiazol-4-yl)butan-2-ol
• EN300-1780345
• 2227857-06-7

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-4-10-5-8-7/h4-6,9H,2-3H2,1H3/t6-/m1/s1
• InChI Key： CJZLOOFWDPDOCX-ZCFIWIBFSA-N
• SMILES： S1C=NC(=C1)CC[C@@H](C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Additional information on (2R)-4-(1,3-thiazol-4-yl)butan-2-ol

Compound Introduction: (2R)-4-(1,3-thiazol-4-yl)butan-2-ol (CAS No. 2227857-06-7)

CAS No. 2227857-06-7 refers to a specific organic compound known as (2R)-4-(1,3-thiazol-4-yl)butan-2-ol, a chiral alcohol featuring a thiazole moiety in its structure. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of the thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen, contributes to its versatility in drug design. Thiazole derivatives are well-documented for their roles in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents.

The stereochemistry of the compound is defined by the (2R) configuration at the second carbon atom of the butan-2-ol backbone. This specific arrangement is crucial for its interaction with biological targets, as enantiomers often exhibit distinct pharmacological profiles despite having identical chemical structures. The (2R)-configuration enhances the compound's binding affinity and specificity, making it a promising candidate for further development in medicinal chemistry.

The thiazole moiety in (2R)-4-(1,3-thiazol-4-yl)butan-2-ol is particularly noteworthy due to its ability to modulate biological pathways. Recent studies have highlighted the therapeutic potential of thiazole derivatives in addressing neurological disorders, such as Alzheimer's disease and epilepsy. The sulfur and nitrogen atoms in the thiazole ring facilitate hydrogen bonding and π-stacking interactions with biological targets, improving drug efficacy. Additionally, the compound's solubility profile, influenced by the hydroxyl group at the second carbon position, enhances its bioavailability in physiological conditions.

In the context of modern drug discovery, (2R)-4-(1,3-thiazol-4-yl)butan-2-ol represents an intriguing scaffold for developing novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening to identify potential applications of this compound in treating metabolic diseases and inflammatory conditions. The thiazole-based pharmacophore has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. This interaction suggests that derivatives of this compound could serve as lead compounds for nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the structural motif of (2R)-4-(1,3-thiazol-4-yl)butan-2-ol has been explored in designing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The chiral center at the second carbon position allows for fine-tuning of binding interactions with protein targets, enhancing selectivity and reducing off-target effects. Preliminary experimental data indicate that this compound exhibits inhibitory activity against certain kinases with IC50 values comparable to those of known clinical agents.

The synthesis of (2R)-4-(1,3-thiazol-4-yl)butan-2-ol involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high enantioselectivity. The introduction of the thiazole ring is typically achieved through condensation reactions between thioamides or thioureas with α-halo ketones or aldehydes. The stereochemical integrity at the chiral center is preserved using chiral auxiliaries or asymmetric catalysis methods. These synthetic strategies ensure high yields and purity, making the compound suitable for further pharmacological evaluation.

Recent advancements in biocatalysis have enabled more sustainable routes to produce chiral alcohols like (2R)-4-(1,3-thiazol-4-yl)butan-2-ol. Enzymatic resolutions or dynamic kinetic resolutions offer advantages over traditional chemical methods by reducing waste generation and improving atom economy. Such green chemistry approaches align with global efforts to promote environmentally friendly drug synthesis while maintaining stringent quality standards.

The potential applications of (2R)-4-(1,3-thiazol-4-yl)butan-2-ol extend beyond traditional pharmaceuticals into nutraceuticals and functional foods. Thiazole derivatives have been reported to possess antioxidant properties, protecting cells from oxidative stress induced by reactive oxygen species (ROS). This antioxidant activity makes them candidates for formulations aimed at aging-related diseases and chronic conditions exacerbated by inflammation.

In conclusion,(2R)-4-(1,3-thiazol-4-yb-butan--_20_01) (CAS No. 2227857_06_7)_is a structurally intriguing compound with significant therapeutic potential_ Its unique combination of a chiral alcohol backbone and a thiazole pharmacophore positions it as a valuable scaffold for drug discovery_ Ongoing research continues to uncover new applications for this compound_ further solidifying its importance in medicinal chemistry_